Cas no 54385-57-8 (Propanamide,N-(4,5-dicyano-1-methyl-1H-pyrazol-3-yl)-2,2-dimethyl-)

Propanamide,N-(4,5-dicyano-1-methyl-1H-pyrazol-3-yl)-2,2-dimethyl- structure
54385-57-8 structure
Product Name:Propanamide,N-(4,5-dicyano-1-methyl-1H-pyrazol-3-yl)-2,2-dimethyl-
CAS No:54385-57-8
MF:C11H13N5O
MW:231.253821134567
CID:380313
PubChem ID:299646
Update Time:2025-04-19

Propanamide,N-(4,5-dicyano-1-methyl-1H-pyrazol-3-yl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • Propanamide,N-(4,5-dicyano-1-methyl-1H-pyrazol-3-yl)-2,2-dimethyl-
    • N-(4,5-dicyano-1-methylpyrazol-3-yl)-2,2-dimethylpropanamide
    • 4,5-Dicyano-1-methyl-3-trimethylacetamidopyrazol
    • AC1L6UXY
    • N-(4,5-dicyano-1-methyl-1H-pyrazol-3-yl)-2,2-dimethylpropanamide
    • N-(4,5-dicyano-1-methyl-1H-pyrazol-3-yl)-2,2-dimethyl-propionamide
    • NSC172926
    • DTXSID50305956
    • 54385-57-8
    • NSC-172926
    • Inchi: 1S/C11H13N5O/c1-11(2,3)10(17)14-9-7(5-12)8(6-13)16(4)15-9/h1-4H3,(H,14,15,17)
    • InChI Key: DRPMSHYNJFAMIP-UHFFFAOYSA-N
    • SMILES: O=C(C(C)(C)C)NC1C(C#N)=C(C#N)N(C)N=1

Computed Properties

  • Exact Mass: 231.11219
  • Monoisotopic Mass: 231.112
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.5
  • Topological Polar Surface Area: 94.5Ų

Experimental Properties

  • Density: 1.19
  • Boiling Point: 498.4°C at 760 mmHg
  • Flash Point: 255.2°C
  • Refractive Index: 1.586
  • PSA: 94.5
  • LogP: 1.22106

Propanamide,N-(4,5-dicyano-1-methyl-1H-pyrazol-3-yl)-2,2-dimethyl- Related Literature

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